3,5-Bis(trifluoromethyl)-1H-pyrazole
Overview
Description
3,5-Bis(trifluoromethyl)aniline is a compound that has been used in the synthesis of various derivatives . It has a molecular weight of 229.12 .
Synthesis Analysis
While specific synthesis methods for 3,5-Bis(trifluoromethyl)-1H-pyrazole were not found, there are related compounds such as 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives that have been synthesized for antimicrobial studies .
Molecular Structure Analysis
The X-ray molecular structure of a related compound, 3,5-bis(trifluoromethyl)pyrazole, has been determined. The compound forms tetramers through N–H···N hydrogen bonds .
Scientific Research Applications
Antimicrobial Agents
- Scientific Field: Medicinal Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives have been synthesized and studied for their potential as potent growth inhibitors of drug-resistant bacteria .
- Methods of Application: The compounds were synthesized and their antimicrobial activities were tested against planktonic Gram-positive bacteria . The minimum inhibitory concertation (MIC) values were used to measure their effectiveness .
- Results: Most of the synthesized compounds were found to be potent growth inhibitors with MIC values as low as 0.25 µg/mL . Compounds 11, 28, and 29 were found to be potent against S. aureus biofilms with minimum biofilm eradication concentration (MBEC) values as low as 1 µg/mL .
Potential CETP Inhibitors
- Scientific Field: Medicinal Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)benzylamino Benzamides have been synthesized and evaluated for their potential as Cholesteryl Ester Transfer Protein (CETP) inhibitors .
- Methods of Application: The compounds were synthesized and characterized using 1 H-NMR, 13 C-NMR, IR, and HR-MS . They were then tested in vitro to estimate their CETP inhibitory activity .
- Results: The compounds showed inhibitory effectiveness ranging from 42.2% to 100% at a concentration of 10 μM . Compounds bearing unsubstituted three aromatic rings (9a) or ortho-CF 3 substituted (9b) were the most effective compounds among their analogs and showed IC 50 values of 1.36 and 0.69 μM, respectively .
Catalyst Development
- Scientific Field: Organic & Biomolecular Chemistry .
- Application Summary: N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a derivative of 3,5-Bis(trifluoromethyl)-1H-pyrazole, has been used extensively in promoting organic transformations . It is used ubiquitously in H-bond catalysts .
- Methods of Application: The compound is used as an organocatalyst in organic chemistry . It activates substrates and subsequently stabilizes partially developing negative charges (e.g., oxyanions) in the transition states employing explicit double hydrogen bonding .
- Results: This compound has played a very important role in the development of H-bond organocatalysts .
Synthesis of Schiff’s Base
- Scientific Field: Organic Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)aniline, a derivative of 3,5-Bis(trifluoromethyl)-1H-pyrazole, was used in the synthesis of N-[2-hydroxy-1-naphthylidene]-3,5-bis(trifluoromethyl)aniline, a Schiff’s base .
- Methods of Application: The compound was used in the synthesis of Schiff’s base via titanium-catalyzed hydroamination .
- Results: The synthesis resulted in the formation of N-[2-hydroxy-1-naphthylidene]-3,5-bis(trifluoromethyl)aniline .
Suppression of Polysulfides in Lithium-Sulfur Batteries
- Scientific Field: Materials Science .
- Application Summary: A 3,5-bis(trifluoromethyl)benzyl (BTFMB-TzDa) modified triazine-based covalent organic framework was synthesized . This compound has been used to suppress the shuttle effect of polysulfides in lithium-sulfur (Li–S) batteries .
- Methods of Application: The high electronegativity and large steric hindrance of the BTFMB-TzDa modified separator successfully suppressed the diffusion of polysulfides, leading to improved capacity and cyclic stability of Li–S batteries .
- Results: Cells with the BTFMB-TzDa modified separator exhibited a high initial capacity of 1205 mA h g −1 at 0.2C and 657 mA h g −1 at 3.0C . Furthermore, the capacity still remained at 501 mA h g −1 after 500 cycles .
Synthesis of N-1-Phenylethyl-3,5-Bis(trifluoromethyl)aniline
- Scientific Field: Organic Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)aniline was used in the synthesis of N-1-phenylethyl-3,5-bis(trifluoromethyl)aniline via a titanium-catalyzed hydroamination reaction .
- Methods of Application: The compound was synthesized using a titanium-catalyzed hydroamination reaction .
- Results: The synthesis resulted in the formation of N-1-phenylethyl-3,5-bis(trifluoromethyl)aniline .
Safety And Hazards
properties
IUPAC Name |
3,5-bis(trifluoromethyl)-1H-pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F6N2/c6-4(7,8)2-1-3(13-12-2)5(9,10)11/h1H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGDDUAYSWPUSLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1C(F)(F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60333866 | |
Record name | 3,5-Bis(trifluoromethyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60333866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(trifluoromethyl)-1H-pyrazole | |
CAS RN |
14704-41-7 | |
Record name | 3,5-Bis(trifluoromethyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60333866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Bis(trifluoromethyl)pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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